Cas no 941972-64-1 (2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 941972-64-1
• MF: C₂₅H₂₅N₃O₃S₂
• MW: 479.614303350449
• CID: 5503280
• Update Time: 2025-06-26

2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)-N-(pyridin-2-ylmethyl)acetamide
• 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C25H25N3O3S2/c1-3-19-8-7-10-22-24(19)27-25(32-22)28(17-20-9-5-6-15-26-20)23(29)16-18-11-13-21(14-12-18)33(30,31)4-2/h5-15H,3-4,16-17H2,1-2H3
• InChI Key： JJTFKQZXGPWSIX-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(CC)C=CC=C2S1)CC1=NC=CC=C1)(=O)CC1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

Introduction to 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide and Its Significance in Modern Chemical Research

2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide, identified by its CAS number 941972-64-1, represents a compound of considerable interest in the realm of pharmaceutical and chemical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's molecular framework, featuring a benzothiazole core linked to a pyridine moiety and an acetamide functional group, suggests a multifaceted interaction with biological targets, making it a subject of extensive investigation.

The structural composition of 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide is pivotal in understanding its pharmacological properties. The presence of the ethanesulfonyl group at the phenyl ring enhances its solubility and reactivity, while the benzothiazole ring is well-documented for its role in various biological processes. This heterocyclic system is particularly noted for its antimicrobial and anti-inflammatory properties, which have been explored in numerous preclinical studies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. The compound's unique structural features make it a promising candidate for modulating such pathways. Specifically, the pyridine moiety has been shown to interact with enzymes and receptors involved in signal transduction, while the acetamide group can serve as a hinge binder in protein-ligand interactions. These characteristics have positioned CAS no 941972-64-1 as a key molecule in the search for new therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in oncology research. The benzothiazole scaffold is frequently encountered in anticancer agents due to its ability to disrupt microtubule formation and inhibit kinase activity. Preliminary studies have indicated that derivatives of this class can exhibit cytotoxic effects on various cancer cell lines. Furthermore, the 4-ethyl substituent on the benzothiazole ring may enhance binding affinity to target proteins, potentially leading to more effective drug candidates.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide. Advanced modeling techniques have allowed researchers to predict binding affinities and metabolic stability with remarkable accuracy. These predictions are crucial for optimizing lead compounds before they enter clinical trials. The combination of experimental validation and computational analysis provides a robust framework for drug development.

Another area where this compound shows promise is in neurodegenerative diseases research. The interaction between the pyridine and benzothiazole moieties may mimic natural neurotransmitters or modulate receptor activity, offering a potential therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. Current research is focused on identifying specific receptor targets and assessing the compound's ability to cross the blood-brain barrier, which is essential for central nervous system therapies.

The synthesis of CAS no 941972-64-1 presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal catalysis and flow chemistry, have made it possible to produce complex molecules more efficiently. These innovations not only reduce production costs but also allow for rapid iteration during lead optimization.

Evaluation of pharmacokinetic properties is another critical step in assessing the viability of any new drug candidate. The metabolic stability of 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide has been studied using techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Understanding how the body processes this compound is essential for predicting its duration of action and potential side effects.

The regulatory landscape for pharmaceuticals necessitates rigorous testing before human trials can begin. Preclinical studies involving cell cultures and animal models provide initial evidence of safety and efficacy. These studies are designed to identify any toxicological concerns early in the development process, minimizing risks to human subjects. The results from these studies are critical for obtaining regulatory approval from agencies such as the FDA or EMA.

Collaborative efforts between academic institutions and pharmaceutical companies have significantly advanced the field of medicinal chemistry. Open innovation models allow researchers to share data and resources, fostering faster development cycles. Such partnerships are particularly valuable when tackling complex diseases that require interdisciplinary approaches.

The future directions for research on CAS no 941972-64-1 include exploring its role in other therapeutic areas beyond oncology and neurodegenerative diseases. Its structural versatility suggests potential applications in infectious diseases, inflammation, and even metabolic disorders. Continued investigation into its mechanism of action will be key to unlocking new treatment modalities.

In conclusion,2-4-(ethanesulfonyl)phenyl-N-(4-propyloxythiophen]-3(2H)-one N'[(E)-(5-fluoropropenoyl)amino]methyl]benzamide, with CAS number 94197264 1, represents a significant advancement in chemical research with profound implications for medicine. Its unique structure positions it as a versatile tool for drug discovery, particularly in addressing challenging diseases such as cancer neurodegenerative disorders, among others Its synthesis pharmacological evaluation continues at an exciting pace ensuring that this molecule remains at forefront scientific inquiry